Cas no 2248325-97-3 (Tert-butyl 6-amino-3,4-dihydro-2H-thieno[2,3-b]pyran-5-carboxylate)

Tert-butyl 6-amino-3,4-dihydro-2H-thieno[2,3-b]pyran-5-carboxylate is a heterocyclic compound featuring a fused thienopyran scaffold with an amino and tert-butoxycarbonyl (Boc) functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical applications. The Boc group offers stability and selective deprotection under mild acidic conditions, facilitating further derivatization. The amino group enhances reactivity, enabling coupling reactions or modifications to introduce diverse pharmacophores. Its rigid thienopyran core contributes to conformational constraint, potentially improving binding affinity in drug design. The compound is typically used in medicinal chemistry research for developing bioactive molecules, including kinase inhibitors or CNS-targeting agents. Proper handling under inert conditions is recommended due to potential sensitivity to moisture or air.

Tert-butyl 6-amino-3,4-dihydro-2H-thieno[2,3-b]pyran-5-carboxylate structure

2248325-97-3 structure

Product Name:Tert-butyl 6-amino-3,4-dihydro-2H-thieno[2,3-b]pyran-5-carboxylate

CAS No:2248325-97-3

MF:C₁₂H₁₇NO₃S

MW:255.333282232285

CID:6083081

PubChem ID:137941543

Update Time:2025-05-20

Tert-butyl 6-amino-3,4-dihydro-2H-thieno[2,3-b]pyran-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Tert-butyl 6-amino-3,4-dihydro-2H-thieno[2,3-b]pyran-5-carboxylate
- EN300-6510490
- 2248325-97-3
- tert-butyl 6-amino-2H,3H,4H-thieno[2,3-b]pyran-5-carboxylate
- Inchi： 1S/C12H17NO3S/c1-12(2,3)16-10(14)8-7-5-4-6-15-11(7)17-9(8)13/h4-6,13H2,1-3H3
- InChI Key： QZVJXCLJONXCPL-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)OC(C)(C)C)C2=C1OCCC2)N

Computed Properties

Exact Mass: 255.09291458g/mol
Monoisotopic Mass: 255.09291458g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 89.8Å²

Tert-butyl 6-amino-3,4-dihydro-2H-thieno[2,3-b]pyran-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6510490-0.05g	tert-butyl 6-amino-2H,3H,4H-thieno[2,3-b]pyran-5-carboxylate	2248325-97-3	95.0%	0.05g	$851.0	2025-03-14
Enamine	EN300-6510490-0.1g	tert-butyl 6-amino-2H,3H,4H-thieno[2,3-b]pyran-5-carboxylate	2248325-97-3	95.0%	0.1g	$892.0	2025-03-14
Enamine	EN300-6510490-0.25g	tert-butyl 6-amino-2H,3H,4H-thieno[2,3-b]pyran-5-carboxylate	2248325-97-3	95.0%	0.25g	$933.0	2025-03-14
Enamine	EN300-6510490-0.5g	tert-butyl 6-amino-2H,3H,4H-thieno[2,3-b]pyran-5-carboxylate	2248325-97-3	95.0%	0.5g	$974.0	2025-03-14
Enamine	EN300-6510490-1.0g	tert-butyl 6-amino-2H,3H,4H-thieno[2,3-b]pyran-5-carboxylate	2248325-97-3	95.0%	1.0g	$1014.0	2025-03-14
Enamine	EN300-6510490-2.5g	tert-butyl 6-amino-2H,3H,4H-thieno[2,3-b]pyran-5-carboxylate	2248325-97-3	95.0%	2.5g	$1988.0	2025-03-14
Enamine	EN300-6510490-5.0g	tert-butyl 6-amino-2H,3H,4H-thieno[2,3-b]pyran-5-carboxylate	2248325-97-3	95.0%	5.0g	$2940.0	2025-03-14
Enamine	EN300-6510490-10.0g	tert-butyl 6-amino-2H,3H,4H-thieno[2,3-b]pyran-5-carboxylate	2248325-97-3	95.0%	10.0g	$4360.0	2025-03-14

Tert-butyl 6-amino-3,4-dihydro-2H-thieno[2,3-b]pyran-5-carboxylate Related Literature

1. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

Additional information on Tert-butyl 6-amino-3,4-dihydro-2H-thieno[2,3-b]pyran-5-carboxylate

Comprehensive Overview of Tert-butyl 6-amino-3,4-dihydro-2H-thieno[2,3-b]pyran-5-carboxylate (CAS No. 2248325-97-3)

Tert-butyl 6-amino-3,4-dihydro-2H-thieno[2,3-b]pyran-5-carboxylate (CAS No. 2248325-97-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a thieno[2,3-b]pyran core, which is a fused ring system combining sulfur-containing thiophene and oxygen-containing pyran moieties. The presence of the tert-butyl ester and amino functional groups enhances its versatility as a building block for drug discovery and material science applications.

Researchers are increasingly interested in thieno[2,3-b]pyran derivatives due to their potential bioactivity, particularly in modulating enzyme pathways and receptor interactions. The 6-amino substitution in this compound offers a reactive site for further chemical modifications, making it valuable for structure-activity relationship (SAR) studies. Its CAS No. 2248325-97-3 serves as a unique identifier in regulatory and commercial databases, ensuring precise tracking in supply chains.

In the context of current trends, Tert-butyl 6-amino-3,4-dihydro-2H-thieno[2,3-b]pyran-5-carboxylate aligns with the growing demand for sustainable synthetic intermediates. The compound’s stability under mild conditions makes it suitable for green chemistry approaches, reducing waste in multi-step syntheses. Additionally, its molecular framework is being explored for bioisosteric replacements in medicinal chemistry, a hot topic in AI-driven drug design platforms.

The synthesis of CAS No. 2248325-97-3 typically involves palladium-catalyzed cross-coupling or cyclization reactions, reflecting advancements in catalytic methodologies. These processes are frequently optimized using computational tools, addressing another industry focus: machine learning in chemical synthesis. Analytical techniques like HPLC and NMR ensure high purity, critical for applications in high-throughput screening (HTS) libraries.

From a commercial perspective, suppliers often highlight this compound’s role in fragment-based drug discovery (FBDD), where small molecules like Tert-butyl 6-amino-3,4-dihydro-2H-thieno[2,3-b]pyran-5-carboxylate serve as starting points for lead optimization. Its logP and solubility profiles are also analyzed to predict bioavailability, a key consideration in preclinical development.

Environmental and regulatory compliance further underscore its relevance. The compound’s REACH registration status and handling guidelines are frequently queried in safety data sheets (SDS), reflecting broader industry concerns about chemical stewardship. Researchers also investigate its degradation pathways to assess ecological impact, tying into green chemistry metrics.

In summary, Tert-butyl 6-amino-3,4-dihydro-2H-thieno[2,3-b]pyran-5-carboxylate (CAS No. 2248325-97-3) exemplifies the intersection of synthetic innovation and applied research. Its structural features and adaptability position it as a valuable asset in addressing contemporary challenges in drug development and material sciences, while its commercial and regulatory profiles ensure sustained interest across disciplines.